Cas no 15522-69-7 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III))

• Product Name: Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III)
• CAS No: 15522-69-7
• MDL: MFCD00000017
• CID: 87565
• Update Time: 2025-06-12

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III) Chemical and Physical Properties

Names and Identifiers

• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III)
• Dysprosium(III)(THD)3
• resolve-al dy
• Dysprosium 2,2,6,6-Tetramethyl-3,5-Heptanedionate
• Dysprosium-thd
• Dysprosium-dpm~Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III)
• Dysprosium-DPM
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dyspro sium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III),Dy(TMHD)3
• DY(THD)3
• DY(TMHD)3
• RESOLVE-AL(TM) DY
• Resolve-Al?Dy
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium
• DYSPROSIUM TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)

• MDL： MFCD00000017
• Inchi： 1S/3C11H19O2.Dy/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7H,1-6H3;/q3*-1;+3
• InChI Key： GUBCAZRJSYWFRI-UHFFFAOYSA-N
• SMILES： C(C1[CH-]C(C(C)(C)C)=O[Dy+3]23(O=C(C(C)(C)C)[CH-]C(C(C)(C)C)=O2)(O=C(C(C)(C)C)[CH-]C(C(C)(C)C)=O3)O=1)(C)(C)C

Computed Properties

• Exact Mass: 716.36800
• Monoisotopic Mass: 713.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 801
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 182-185 °C(lit.)
• Boiling Point: 265°C
• Flash Point: 109.7 °C
• Stability/Shelf Life: hygroscopic
• PSA: 102.42000
• LogP: 7.82070
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25-37/39-26
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III)

Comprehensive Overview of Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III) (CAS No. 15522-69-7)

Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III), often abbreviated as Dy(TMHD)3, is a highly specialized coordination compound featuring dysprosium(III) as the central metal ion. This compound belongs to the family of β-diketonate complexes, which are widely studied for their unique physicochemical properties. With the CAS No. 15522-69-7, this material has garnered significant attention in advanced materials science, particularly in applications requiring precise control over molecular structures and electronic properties.

The compound's structure is characterized by three 2,2,6,6-tetramethyl-3,5-heptanedionate ligands, which provide exceptional steric hindrance and thermal stability. This makes Dy(TMHD)3 a candidate for high-temperature processes, such as chemical vapor deposition (CVD) and atomic layer deposition (ALD). Researchers and industries are increasingly exploring its potential in nanotechnology and optoelectronic devices, where its luminescent and magnetic properties can be leveraged.

One of the most searched topics related to Dy(TMHD)3 is its role in quantum computing and spintronics. Dysprosium(III) ions exhibit strong magnetic anisotropy, making them suitable for single-molecule magnets (SMMs). This aligns with the growing interest in next-generation data storage and quantum information processing. Users often query how lanthanide complexes like Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III) compare to other rare-earth compounds in terms of performance and cost-effectiveness.

Another area of interest is the compound's solubility and compatibility with organic solvents, which is critical for solution-phase synthesis and thin-film fabrication. Recent studies highlight its use in hybrid perovskite solar cells, where it acts as a dopant to enhance efficiency and stability. This ties into the broader trend of sustainable energy solutions, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, the preparation of Dy(TMHD)3 involves the reaction of dysprosium salts with 2,2,6,6-tetramethyl-3,5-heptanedione under controlled conditions. The purity and yield of the product are highly dependent on factors such as pH, temperature, and ligand-to-metal ratio. These parameters are frequently searched by chemists aiming to optimize their synthesis protocols.

In summary, Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)dysprosium(III) (CAS No. 15522-69-7) is a versatile compound with applications spanning advanced materials, energy technologies, and quantum research. Its unique properties and adaptability to modern scientific challenges make it a subject of ongoing exploration and innovation.